Cas no 2171415-77-1 (3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid)

• Product Name: 3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• CAS No: 2171415-77-1
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6351015
• PubChem ID: 165540866
• Update Time: 2025-05-26

3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• EN300-1508940
• 3-ethoxy-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
• 2171415-77-1

• Inchi： 1S/C27H34N2O6/c1-5-34-17(14-23(30)31)15-28-25(32)24(27(2,3)4)29-26(33)35-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22,24H,5,14-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/t17?,24-/m1/s1
• InChI Key： YVFWBDDLSCDYHG-FZYLFJGDSA-N
• SMILES： O(C(N[C@H](C(NCC(CC(=O)O)OCC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid

Introduction to 3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171415-77-1)

3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid, identified by its CAS number 2171415-77-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a chiral center at the (2S) position, an ethoxy group, and a fluoren-9-yl methoxycarbonyl moiety. These structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and therapeutic development.

The molecular structure of this compound is highly intricate, featuring multiple functional groups that interact in intricate ways. The presence of the fluoren-9-yl methoxycarbonyl group, in particular, suggests potential applications in the synthesis of bioactive molecules due to its ability to enhance solubility and stability in biological systems. Additionally, the (2S) configuration indicates that this compound may exhibit stereoselective properties, which are crucial for many pharmaceutical applications where enantiomeric purity is of paramount importance.

In recent years, there has been growing interest in the development of novel compounds that incorporate advanced structural motifs to improve pharmacological efficacy. The ethoxy group in this molecule contributes to its hydrophilicity, making it more soluble in aqueous environments and potentially enhancing its bioavailability. This characteristic is particularly relevant in the design of drugs intended for oral or parenteral administration.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of a chiral center, aromatic rings, and polar functional groups makes it a versatile building block for medicinal chemists. For instance, the fluoren-9-yl methoxycarbonyl moiety can serve as a protecting group for amino functions during synthetic procedures, ensuring that other reactive sites remain accessible for further modifications.

The study of such compounds often involves advanced spectroscopic techniques and computational methods to elucidate their structures and understand their reactivity. Nuclear magnetic resonance (NMR) spectroscopy, particularly carbon and proton NMR, is essential for confirming the connectivity of atoms and identifying functional groups. Additionally, mass spectrometry (MS) provides insights into the molecular weight and fragmentation patterns, which are critical for structural characterization.

Computational chemistry plays an increasingly important role in the analysis of complex molecules like 3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171415-77-1). Molecular modeling techniques can predict binding interactions with biological targets, such as enzymes or receptors, providing valuable information for drug design. These simulations help researchers optimize the compound's structure to enhance its affinity and selectivity while minimizing potential side effects.

Recent advancements in synthetic methodologies have enabled the efficient preparation of such intricate molecules. Techniques like solid-phase peptide synthesis (SPPS) and automated parallel synthesis have streamlined the process of constructing complex structures. These methods are particularly useful when dealing with chiral compounds that require precise stereocontrol.

The pharmacological potential of this compound has not been extensively explored yet, but its structural features suggest several possible applications. For example, it could serve as a precursor for designing novel protease inhibitors or kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The presence of both polar and non-polar regions in its structure also makes it a candidate for developing membrane-permeable drugs that can cross biological barriers effectively.

In conclusion,3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171415-77-1) represents a promising candidate for further investigation in pharmaceutical chemistry. Its complex structure and unique functional groups offer numerous opportunities for developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new synthetic strategies and pharmacological targets,this compound is likely to play an increasingly important role in drug discovery efforts worldwide.